Cas no 2167609-93-8 (3-Azido-4-methylpyrrolidine)

• Product Name: 3-Azido-4-methylpyrrolidine
• CAS No: 2167609-93-8
• MF: C₅H₁₀N₄
• MW: 126.15969991684
• CID: 5655301
• PubChem ID: 151092937
• Update Time: 2025-05-19

3-Azido-4-methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2167609-93-8
• 3-azido-4-methylpyrrolidine
• EN300-27193452
• 3-Azido-4-methylpyrrolidine

• Inchi： 1S/C5H10N4/c1-4-2-7-3-5(4)8-9-6/h4-5,7H,2-3H2,1H3
• InChI Key： MMMYGADTEUGZIH-UHFFFAOYSA-N
• SMILES： N1CC(C(C)C1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 126.090546336g/mol
• Monoisotopic Mass: 126.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26.4Ų

Additional information on 3-Azido-4-methylpyrrolidine

Introduction to 3-Azido-4-methylpyrrolidine (CAS No. 2167609-93-8)

3-Azido-4-methylpyrrolidine, identified by the Chemical Abstracts Service Number (CAS No.) 2167609-93-8, is a significant intermediate in modern chemical synthesis, particularly in the pharmaceutical and agrochemical industries. This compound belongs to the pyrrolidine class, characterized by a nitrogen-containing five-membered ring structure, which makes it a versatile building block for more complex molecules. The presence of an azido functional group at the 3-position and a methyl group at the 4-position enhances its reactivity, making it valuable for various synthetic transformations.

The utility of 3-Azido-4-methylpyrrolidine stems from its ability to participate in nucleophilic substitution reactions, cycloadditions, and other organic transformations. These reactions are crucial for constructing biologically active molecules, including pharmaceuticals and specialty chemicals. In recent years, advancements in synthetic methodologies have highlighted its role in the development of novel therapeutic agents.

One of the most notable applications of 3-Azido-4-methylpyrrolidine is in the synthesis of bioactive heterocycles. Researchers have leveraged its reactivity to develop new derivatives with potential pharmacological properties. For instance, studies have demonstrated its use in constructing scaffolds for kinase inhibitors, which are essential in treating cancers and inflammatory diseases. The azido group can be selectively converted into other functional groups, such as amines or alcohols, allowing for fine-tuning of molecular properties.

Recent research has also explored the use of 3-Azido-4-methylpyrrolidine in polymer chemistry. Its incorporation into polymer backbones can lead to materials with unique properties, such as enhanced thermal stability or biodegradability. These materials are of interest for applications in drug delivery systems and sustainable manufacturing processes.

The synthesis of 3-Azido-4-methylpyrrolidine typically involves multi-step organic reactions, starting from commercially available precursors. The introduction of the azido group often requires careful control of reaction conditions to ensure high yield and purity. Advances in catalytic systems have improved the efficiency of these processes, making large-scale production more feasible.

In the pharmaceutical industry, 3-Azido-4-methylpyrrolidine has been used as a key intermediate in the development of antiviral and antibacterial agents. Its structural features allow for interactions with biological targets, leading to compounds with therapeutic efficacy. For example, modifications at the 3-azido position can alter binding affinity to specific enzymes or receptors, optimizing drug activity.

The agrochemical sector has also benefited from the use of 3-Azido-4-methylpyrrolidine. Derivatives of this compound have shown promise as herbicides and fungicides due to their ability to disrupt essential metabolic pathways in plants. Such applications contribute to improving crop yields while minimizing environmental impact.

From a chemical biology perspective, 3-Azido-4-methylpyrrolidine serves as a tool for studying enzyme mechanisms and protein interactions. Its reactive azido group can be used for site-specific labeling or cross-linking experiments, providing insights into biological processes at the molecular level.

The future prospects for 3-Azido-4-methylpyrrolidine are promising, with ongoing research exploring new synthetic routes and applications. Innovations in green chemistry aim to make its production more sustainable, reducing waste and energy consumption. Additionally, computational methods are being employed to predict novel derivatives with enhanced properties.

In conclusion,3-Azido-4-methylpyrrolidine (CAS No. 2167609-93-8) is a versatile intermediate with broad applications across multiple industries. Its reactivity and structural features make it indispensable in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new uses for this compound,3-Azido-4-methylpyrrolidine will undoubtedly remain a cornerstone of modern chemical synthesis.